Cas no 123441-03-2 (Rivastigmine)
Rivastigmine structure
Product Name:Rivastigmine
CAS No:123441-03-2
MF:C14H22N2O2
MW:250.336683750153
MDL:MFCD00871496
CID:63683
PubChem ID:77991
Update Time:2025-04-18
Rivastigmine Chemical and Physical Properties
Names and Identifiers
-
- Rivastigmine
- EXELON
- RIVASTIGMINE HYDROGEN TARTRATE
- RIVASTIGIMINE(FORR&DONLY)
- 3-((1S)-1-(Dimethylamino)ethyl)phenyl N-ethyl-N-methylcarbamate
- Ethylmethylcarbamic acid 3-((1S)-1-(dimethylamino)ethyl)phenyl ester
- (S)-Rivastigmine
- S-Rivastigmine
- (+)-rivastigmine
- (S)-3-[1-(dimethylamino)ethyl]phenyl N-ethyl-N-methylcarbamate
- AC1L2U92
- BIDD:GT0316
- CHEBI:8874
- CHEMBL636
- ENA 713 free base
- Rivastigmine [USAN:INN]
- rivastigmine free base
- S-N-ethyl-3-[1-(dimethylamino)ethyl]-N-methyl-phenylcarbamate
- UNII-PKI06M3IW0
- USAN
- N-Ethyl-N-methylcarbamic acid 3-[(1S)-1-(dimethylamino)ethyl]phenyl-ester
- Revastigmine
- RivastigiMine
- Rivastigmine (0.1 mL)
- Rivastigmine Base
- Tartrate
- RIVASTIGMINE (USP MONOGRAPH)
- ENA-713D
- Carbamic acid, ethylmethyl-, 3-(1-(dimethylamino)ethyl)phenyl ester, (S)-
- R0250
- rivastigmine hexal
- 2,3-dihydroxybutanedioic acid; 3-[(1S)-1-(dimethylamino)ethyl]phenyl N-ethyl-N-methylcarbamate
- AC-8250
- XSVMFMHYUFZWBK-NSHDSACASA-N
- RIVASTIGMINE [USAN]
- AB01275472_02
- AMY3808
- HMS3885B18
- RIVASTIGMINE [ORANGE BOOK]
- RIVASTIGMINE [VANDF]
- SMR002203623
- Ethyl-methyl-carbamic acid 3-(1-dimethylamino-ethyl)-phenyl ester
- SDZ-212-713
- MFCD00871496
- Ethyl-methyl-carbamic acid 3-((R)-1-dimethylamino-ethyl)-phenyl ester
- NCGC00167531-03
- SR-05000001475
- AS-73448
- ethylmethylcarbamic acid 3-[1-(dimethylamino)ethyl]phenyl ester
- Ethyl-methyl-carbamic acid 3-((S)-1-dimethylamino-ethyl)-phenyl ester
- RIVASTIGMINE [WHO-DD]
- Rivastigmine Transdermal System
- RIVASTIGMINE (MART.)
- RIVASTIGMINE [MI]
- S4687
- Q411887
- RIVASTIGMINE (EP MONOGRAPH)
- D03822
- SDZ-212713
- RIVASTIGMINE [EP MONOGRAPH]
- BDBM10620
- SDZ ENA 713
- SDZ 212-713
- RIVASTIGMINE [JAN]
- Rivastigmine Teva
- 3-[(1S)-1-(dimethylamino)ethyl]phenyl ethyl(methyl)carbamate
- RIVASTIGMINE [EMA EPAR]
- BDBM11682
- PKI06M3IW0
- 3-((1S)-1-(Dimethylamino)ethyl)phenyl N-ethyl-N-methylcarbamate
- N06DA03
- rivastigminum
- Carbamic acid, N-ethyl-N-methyl-, 3-[(1S)-1-(dimethylamino)ethyl]phenyl ester
- EN300-7403044
- HMS3715P15
- AKOS015896334
- HY-17368
- MLS003876822
- AB01275472_03
- DTXSID7023564
- Rivastigmine [USAN:INN:BAN:JAN]
- Carbamic acid, ethylmethyl-, 3-((1S)-1-(dimethylamino)ethyl)phenyl ester
- NS00000463
- Rivastigmina
- 3-((1S)-1-(Dimethylamino)ethyl)phenyl ethylmethylcarbamate
- Prometax (TN)
- DB00989
- RIVASTIGMINE 1 A PHARMA
- GTPL6602
- HMS2089H18
- W-200966
- (S)-3-(1-(Dimethylamino)ethyl)phenyl ethylmethylcarbamate
- NCGC00167531-17
- 3-[(1S)-1-(dimethylamino)ethyl]phenyl N-ethyl-N-methylcarbamate
- RIVASTIGMINE (USP-RS)
- Rivastigmine (JAN/USP/INN)
- SR-05000001475-1
- (S)-3-(1-(dimethylamino)ethyl)phenyl ethyl(methyl)carbamate
- CS-0946
- D82061
- 3-((1S)-1-(Dimethylamino)ethyl)phenyl N-ethyl N-methyl carbamate
- RIVASTIGMINE [INN]
- SR-05000001475-2
- Nimvastid
- RIVASTIGMINE [MART.]
- RIVASTIGMINE [USP MONOGRAPH]
- (S)-N-ethyl-3-((1-dimethyl-amino)ethyl)-N-methylphenylcarbamate
- [3-[(1S)-1-dimethylaminoethyl]phenyl] N-ethyl-N-methylcarbamate
- Rivastigmine sandoz
- Ethylmethylcarbamic acid 3-[(1S)-1-(dimethylamino)ethyl]phenyl ester
- ONO-2540
- Prometax
- CCG-221197
- Rivastigmine.tartrate
- m-((S)-1-(Dimethylamino)ethyl)phenyl ethylmethylcarbamate
- [3-[(1S)-1-(dimethylamino)ethyl]phenyl] N-ethyl-N-methylcarbamate
- Exelon Patch
- Rivastigmine impurity D
- RIVASTIGMINE [USP-RS]
- SCHEMBL2764
- 123441-03-2
- AB01275472-01
- DTXCID703564
- RIVASTIGMINE 3M HEALTH CARE LTD
- 3-((1S)-1-(dimethylamino)ethyl)phenyl ethyl(methyl)carbamate
- Rivastigmine Base/ Tartrate
- BRD-K10706131-046-04-4
- BRD-K10706131-046-03-6
- BRD-K10706131-046-02-8
-
- MDL: MFCD00871496
- Inchi: 1S/C14H22N2O2/c1-6-16(5)14(17)18-13-9-7-8-12(10-13)11(2)15(3)4/h7-11H,6H2,1-5H3/t11-/m0/s1
- InChI Key: XSVMFMHYUFZWBK-NSHDSACASA-N
- SMILES: O(C(N(C)CC)=O)C1=CC=CC(=C1)[C@H](C)N(C)C
Computed Properties
- Exact Mass: 250.16826
- Monoisotopic Mass: 250.168
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.8A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.038
- Boiling Point: 316.2°C at 760 mmHg
- Flash Point: 145℃
- Refractive Index: 1.518
- PSA: 32.78
- LogP: 0.63710
- Specific Rotation: D20 -32.1° (c = 5 in ethanol)
- Sensitiveness: Sensitive to light
Rivastigmine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:UN 2810 6.1 / PGIII
- Storage Condition:Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Rivastigmine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC25088-100 mg |
Rivastigmine |
123441-03-2 | >98% | 100mg |
$72.0 | 2022-02-28 | |
| DC Chemicals | DC25088-200 mg |
Rivastigmine |
123441-03-2 | >98% | 200mg |
$96.0 | 2022-02-28 | |
| DC Chemicals | DC25088-500 mg |
Rivastigmine |
123441-03-2 | >98% | 500mg |
$120.0 | 2022-02-28 | |
| TRC | R540995-500mg |
(S)-Rivastigmine |
123441-03-2 | 500mg |
$ 138.00 | 2023-09-06 | ||
| TRC | R540995-1g |
(S)-Rivastigmine |
123441-03-2 | 1g |
$ 244.00 | 2023-09-06 | ||
| TRC | R540995-2g |
(S)-Rivastigmine |
123441-03-2 | 2g |
$425.00 | 2023-05-17 | ||
| TRC | R540995-5g |
(S)-Rivastigmine |
123441-03-2 | 5g |
$984.00 | 2023-05-17 | ||
| MedChemExpress | HY-17368-10mM*1mLinDMSO |
Rivastigmine |
123441-03-2 | 99.90% | 10mM*1mLinDMSO |
¥660 | 2022-05-30 | |
| MedChemExpress | HY-17368-50mg |
Rivastigmine |
123441-03-2 | 99.92% | 50mg |
¥600 | 2024-04-20 | |
| MedChemExpress | HY-17368-100mg |
Rivastigmine |
123441-03-2 | 99.92% | 100mg |
¥900 | 2024-04-20 |
Rivastigmine Related Literature
-
Maria A. Telpoukhovskaia,Brian O. Patrick,Cristina Rodríguez-Rodríguez,Chris Orvig Mol. BioSyst. 2013 9 792
-
Rami J. Obaid,Nafeesa Naeem,Ehsan Ullah Mughal,Munirah M. Al-Rooqi,Amina Sadiq,Rabab S. Jassas,Ziad Moussa,Saleh A. Ahmed RSC Adv. 2022 12 19764
-
Oscar Parravicini,Emilio Angelina,Roque Spinelli,Francisco Garibotto,álvaro S. Siano,Laura Vila,Nuria Cabedo,Diego Cortes,Ricardo D. Enriz New J. Chem. 2021 45 8321
-
Michael Fuchs,Dominik Koszelewski,Katharina Tauber,Wolfgang Kroutil,Kurt Faber Chem. Commun. 2010 46 5500
-
N. Poovaiah,Z. Davoudi,H. Peng,B. Schlichtmann,S. Mallapragada,B. Narasimhan,Q. Wang Nanoscale 2018 10 16962
123441-03-2 (Rivastigmine) Related Products
- 22038-86-4((R)-(+)-1-(4-Methoxyphenyl)ethylamine)
- 25081-93-0(N-Desethyl N-Methyl rac-Rivastigmine)
- 1230021-34-7(Diethyl Rivastigmine)
- 14676-01-8(3-(Boc-Amino)-3-phenylpropionic acid)
- 1665-48-1(Metaxalone)
- 415973-05-6((R)-Rivastigmine)
- 1070660-34-2(N-Ethylcarbamic Acid 3-(1S)-1-(Dimethylamino)ethylphenyl Ester)
- 3766-81-2(Fenobucarb)
- 923035-05-6(Namino-Desmethyl Rivastigmine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent